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Compound of Interest

Compound Name:
2-Chloro-6-

(methylsulfanyl)benzamide

CAS No.: 1254289-46-7

Cat. No.: B1491776

Get Quote

Part 1: Chemical Identity & Risk Assessment
Compound: 2-Chloro-6-(methylsulfanyl)benzamide Synonyms: 2-Chloro-6-

(methylthio)benzamide; 2-Chloro-6-thiomethylbenzamide.[1] Chemical Class:Ortho-

disubstituted Benzamide / Aryl Thioether.[1] Molecular Formula: C₉H₁₀ClNOQS (Approximate,

based on structure) -> C₈H₈ClNOS (Corrected: Benzene ring C6 + Amide C1 + Methyl C1 =

C8).[1] Molecular Weight: ~201.67 g/mol .[1]

1.1 Structural Hazard Analysis (SAR)
This molecule combines three distinct functional groups that dictate its handling:

Benzamide Core: Generally stable but capable of hydrogen bonding.[1] Known to cause

Skin/Eye Irritation (Category 2) and potential Acute Oral Toxicity (Category 4).[1]

Aryl Chloride (C-2): Adds lipophilicity and steric bulk.[1] Generally stable but can be a

sensitizer.[1]
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Methylsulfanyl Group (C-6): The Critical Control Point. Thioethers (-SMe) are:

Oxidation Sensitive: Readily oxidizes to Sulfoxide (-S(O)Me) and Sulfone (-S(O)₂Me) upon

exposure to air/peroxides.[1]

Odoriferous: Even trace hydrolysis or volatility can release mercaptan-like odors (stench).

[1]

Metabolic Precursor: In biological systems, this moiety is a "soft spot" for FMO (Flavin-

containing Monooxygenase) metabolism.[1]

1.2 GHS Classification (Derived)

Hazard Class Category
Hazard Statement (H-
Code)

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2][3][4]

Eye Damage/Irritation 2A
H319: Causes serious eye

irritation.[1][2][3][5]

STOT - Single Exposure 3
H335: May cause respiratory

irritation.[1]

Aquatic Toxicity Acute 2

H401: Toxic to aquatic life

(Sulfides are generally toxic to

fish).[1]

Part 2: Storage & Stability Protocol
The "Barrier Approach" to Storage: To maintain purity >98% and prevent S-oxidation, a multi-

barrier storage system is required.[1]

2.1 Environmental Controls
Temperature: Store at -20°C for long-term (>1 month). Short-term (active use) at 2–8°C is

acceptable.[1]
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Reasoning: Low temperature kinetically inhibits the auto-oxidation of the sulfide sulfur.[1]

Atmosphere:Inert Gas (Argon or Nitrogen) is mandatory.[1]

Reasoning: Oxygen is the primary enemy.[1] The ortho-substitution (2-Cl, 6-SMe) creates

steric crowding, which might trap radical intermediates, accelerating degradation if O₂ is

present.[1]

Container: Amber glass vials with PTFE-lined screw caps.[1]

Reasoning: Amber glass blocks UV light (which catalyzes sulfide oxidation).[1] PTFE

prevents leaching of plasticizers by the lipophilic sulfur moiety.[1]

2.2 Stability Logic Diagram
The following diagram illustrates the degradation pathways that necessitate these controls.
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Figure 1: Degradation pathways of 2-Chloro-6-(methylsulfanyl)benzamide focusing on Sulfur

oxidation and Amide hydrolysis.

Part 3: Handling & Experimental Protocols
3.1 Personal Protective Equipment (PPE)

Respiratory: N95 (minimum) or P100 respirator if handling powder outside a hood.[1]
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Hands: Double Nitrile gloves (0.11 mm minimum).[1]

Note: Sulfur compounds can permeate latex; Nitrile provides superior barrier protection.[1]

Eyes: Chemical Safety Goggles (Standard ANSI Z87.1).[1]

3.2 Solubilization Protocol (Stock Solution Preparation)
This compound is lipophilic (LogP ~2.0–2.5 estimated).[1]

Solvent Choice:

Preferred: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1]

Acceptable: Methanol, Ethanol (Warm).[1]

Avoid: Water (Insoluble), aqueous buffers (unless <1% DMSO cosolvent).[1]

Procedure:

Calculate required mass for a 10 mM or 100 mM stock.

Weigh into an amber glass vial using an anti-static gun (benzamides often carry static

charge).[1]

Add DMSO.[1] Vortex for 30 seconds.[1]

QC Check: Inspect for clarity.[1] If hazy, sonicate at 30°C for 5 minutes.

Aliquot: Split into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Storage: Store aliquots at -20°C or -80°C.

3.3 Reaction Setup (Synthesis/Assay)
When using this reagent in synthesis (e.g., coupling) or biological assays:

Reagent Compatibility:
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Avoid: Strong oxidizers (mCPBA, H₂O₂, Bleach) unless the goal is to synthesize the

sulfoxide.

Avoid: Strong Lewis Acids (AlCl₃) which may complex with the amide oxygen or sulfur.[1]

Quenching/Disposal:

Treat all waste as Thioether Waste.[1]

Do not mix with acidic waste streams (risk of evolving volatile sulfur species).[1]

Decontaminate glassware with 10% Bleach (Sodium Hypochlorite) to oxidize residual

sulfides to odorless sulfoxides/sulfones before washing.[1]

Part 4: Emergency Procedures
Scenario Immediate Action Secondary Action

Skin Contact
Wash with soap and water for

15 min.[1]

Monitor for redness/irritation

(Dermatitis).[1]

Eye Contact
Flush with water/saline for 15

min.[1][4]

Seek medical attention

(Ophthalmologist).[1]

Inhalation Move to fresh air immediately.
If breathing is difficult,

administer oxygen.[1][2]

Spill (Solid)
Dampen with PEG-400 or

water to suppress dust.[1]

Sweep into a bag. Clean area

with 10% Bleach.[1]

Spill (Solution)
Absorb with vermiculite or

sand.[1]

Do NOT use sawdust (fire risk

with some chemicals).[1]

Part 5: Workflow Visualization
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Figure 2: Step-by-step workflow for retrieving, handling, and storing the compound to ensure

personnel safety and sample integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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